Cas no 1805106-65-3 (3-Amino-2-cyano-4-(difluoromethyl)-6-methylpyridine)

• Product Name: 3-Amino-2-cyano-4-(difluoromethyl)-6-methylpyridine
• CAS No: 1805106-65-3
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4933079
• Update Time: 2025-06-23

3-Amino-2-cyano-4-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-4-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H7F2N3/c1-4-2-5(8(9)10)7(12)6(3-11)13-4/h2,8H,12H2,1H3
• InChI Key： SKFKAJINJBMXIH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC(C#N)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-cyano-4-(difluoromethyl)-6-methylpyridine

3-Amino-2-cyano-4-(difluoromethyl)-6-methylpyridine: A Comprehensive Overview

The compound 3-Amino-2-cyano-4-(difluoromethyl)-6-methylpyridine (CAS No. 1805106-65-3) is a highly specialized organic molecule with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This pyridine derivative is characterized by its substituted ring system, which includes an amino group at position 3, a cyano group at position 2, a difluoromethyl group at position 4, and a methyl group at position 6. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-Amino-2-cyano-4-(difluoromethyl)-6-methylpyridine in drug discovery. Its structural features make it an ideal candidate for exploring novel therapeutic agents. For instance, the cyano group and amino group can participate in hydrogen bonding, which is crucial for molecular recognition and bioavailability. Additionally, the difluoromethyl group introduces electronic and steric effects that can modulate the compound's reactivity and selectivity. These properties have led researchers to investigate its role in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

In the realm of materials science, CAS No. 1805106-65-3 has shown promise as a building block for advanced materials. Its pyridine ring system provides a rigid framework that can be functionalized for applications in electronics, sensors, and catalysis. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, facilitating its use in large-scale material fabrication. Moreover, its ability to form coordination complexes with transition metals has opened new avenues for developing catalysts with enhanced activity and stability.

The synthesis of 3-Amino-2-cyano-4-(difluoromethyl)-6-methylpyridine involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including nucleophilic aromatic substitution, coupling reactions, and directed metallation, to construct this complex molecule. The use of palladium catalysts has been particularly effective in achieving high yields and selectivity. These synthetic methods not only underscore the versatility of modern organic chemistry but also pave the way for further modifications to tailor the compound's properties for specific applications.

From an environmental perspective, understanding the behavior of CAS No. 1805106-65-3 in natural systems is essential for assessing its safety and sustainability. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, its persistence in aquatic environments remains a topic of interest for regulatory agencies aiming to ensure minimal ecological impact.

In conclusion, 3-Amino-2-cyano-4-(difluoromethyl)-6-methylpyridine (CAS No. 1805106-65-3) stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with recent research findings, positions it as a versatile compound with broad applicability across diverse scientific domains. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial innovation.